Cas no 2107807-31-6 (1-[(3S)-pyrrolidin-3-yl]ethan-1-one)

• Product Name: 1-[(3S)-pyrrolidin-3-yl]ethan-1-one
• CAS No: 2107807-31-6
• MF: C₆H₁₁NO
• MW: 113.157641649246
• CID: 5962849
• PubChem ID: 58893444
• Update Time: 2025-06-10

1-[(3S)-pyrrolidin-3-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL13503277
• 1-[(3S)-pyrrolidin-3-yl]ethan-1-one
• 2107807-31-6
• EN300-798933

• Inchi： 1S/C6H11NO/c1-5(8)6-2-3-7-4-6/h6-7H,2-4H2,1H3/t6-/m0/s1
• InChI Key： AIYWRXHLMWJMJO-LURJTMIESA-N
• SMILES： O=C(C)[C@@H]1CNCC1

Computed Properties

• Exact Mass: 113.084063974g/mol
• Monoisotopic Mass: 113.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-[(3S)-pyrrolidin-3-yl]ethan-1-one

Professional Introduction to Compound with CAS No. 2107807-31-6 and Product Name: 1-[(3S)-pyrrolidin-3-yl]ethan-1-one

The compound with the CAS number 2107807-31-6 and the product name 1-[(3S)-pyrrolidin-3-yl]ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its specific stereochemistry and molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The (3S)-configuration of the pyrrolidine ring is particularly noteworthy, as it influences the compound's biological activity and pharmacokinetic properties.

Recent research in the area of chiral compounds has highlighted the importance of stereochemistry in determining the efficacy and safety of pharmaceutical agents. The enantiomeric purity of 1-[(3S)-pyrrolidin-3-yl]ethan-1-one is a critical factor that ensures optimal therapeutic outcomes. Studies have demonstrated that subtle differences in the spatial arrangement of atoms can lead to significant variations in biological activity, making the precise synthesis and purification of such compounds essential for drug discovery.

The molecular framework of 1-[(3S)-pyrrolidin-3-yl]ethan-1-one consists of a ketone group attached to a pyrrolidine ring, which is a common motif in many bioactive molecules. The pyrrolidine scaffold is particularly interesting because it is frequently found in natural products and pharmaceuticals, exhibiting a wide range of biological activities. For instance, derivatives of pyrrolidine have been investigated for their potential as central nervous system (CNS) agents, cardiovascular drugs, and anti-inflammatory compounds.

In the context of modern drug discovery, the synthesis of enantiomerically pure compounds like 1-[(3S)-pyrrolidin-3-yl]ethan-1-one is a formidable challenge. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, are employed to achieve high enantiomeric excess (ee). These methods not only enhance the purity of the compound but also improve its pharmacological profile by minimizing unwanted side effects associated with racemic mixtures.

One of the most compelling aspects of 1-[(3S)-pyrrolidin-3-yl]ethan-1-one is its potential as a building block for more complex drug candidates. Medicinal chemists often utilize such intermediates to construct novel molecules with tailored biological activities. The (3S)-configuration of the pyrrolidine ring provides a scaffold that can be modified through various chemical transformations to explore different pharmacophores. This flexibility makes it an invaluable asset in the quest for new therapeutic agents.

The pharmacological properties of 1-[(3S)-pyrrolidin-3-yl]ethan-1-one have been extensively studied in recent years. Preclinical investigations have revealed its potential as an inhibitor of certain enzymes and receptors implicated in various diseases. For example, studies suggest that this compound may interact with targets involved in pain perception, neurodegeneration, and metabolic disorders. These findings underscore its significance as a lead compound for further development.

The synthesis of 1-[(3S)-pyrrolidin-3-yl]ethan-1-one involves multiple steps, each requiring careful optimization to ensure high yield and purity. Modern synthetic approaches often incorporate green chemistry principles to minimize waste and improve sustainability. Catalytic methods, such as transition metal-catalyzed reactions, are particularly favored for their efficiency and selectivity. These advancements not only enhance the scalability of production but also align with global efforts to promote environmentally friendly chemical processes.

In conclusion, 1-[(3S)-pyrrolidin-3-yl]ethan-1-one represents a promising compound in pharmaceutical chemistry due to its unique stereochemistry and potential biological activities. Its synthesis and further exploration hold great promise for the development of novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.